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Compound of Interest

Compound Name: O-geranylconiferyl alcohol

Cat. No.: B164797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-geranylconiferyl alcohol is a naturally occurring phenylpropanoid, a class of organic

compounds synthesized by plants from the amino acid phenylalanine. It is a derivative of

coniferyl alcohol, one of the primary monomers of lignin, and is characterized by the addition of

a geranyl group. This modification imparts specific lipophilicity and biological properties to the

molecule. O-geranylconiferyl alcohol has garnered interest in the scientific community for its

potential antioxidant, antimicrobial, and anti-inflammatory activities, making it a candidate for

further investigation in drug development and as a bioactive compound. This technical guide

provides a comprehensive overview of the molecular characteristics, synthesis, and biological

activities of O-geranylconiferyl alcohol, supported by experimental protocols and pathway

diagrams.

Molecular Profile
The fundamental molecular characteristics of O-geranylconiferyl alcohol are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C20H28O3 [1][2]

Molecular Weight 316.4 g/mol [1][2]

IUPAC Name

(E)-3-[4-[(2E)-3,7-

dimethylocta-2,6-dienoxy]-3-

methoxyphenyl]prop-2-en-1-ol

CAS Number 129350-09-0

Appearance
Not specified, likely a colorless

or pale yellow solid/oil

Solubility

Expected to be soluble in

organic solvents like ethanol,

methanol, DMSO

Synthesis of O-geranylconiferyl alcohol
While O-geranylconiferyl alcohol can be isolated from various plant sources, its chemical

synthesis is crucial for obtaining larger quantities for research and development. The synthesis

typically involves a two-step process: the synthesis of the precursor, coniferyl alcohol, followed

by its geranylation.

Experimental Protocol: Synthesis of Coniferyl Alcohol
from Ferulic Acid
A common method for synthesizing coniferyl alcohol is through the reduction of ferulic acid. The

following protocol is a multi-step process that starts with the protection of the phenolic hydroxyl

group of ferulic acid, followed by the reduction of the carboxylic acid to an alcohol, and finally

deprotection.

Materials:

Ferulic acid

Acetic anhydride
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Pyridine

Thionyl chloride

Toluene

Sodium borohydride

Ethyl acetate

Ethanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Petroleum ether

Standard laboratory glassware and equipment

Procedure:

Acetylation of Ferulic Acid:

Dissolve ferulic acid in a mixture of acetic anhydride and pyridine.

Stir the reaction mixture at room temperature until the reaction is complete (monitor by

TLC).

Pour the mixture into ice water and extract the product with a suitable organic solvent

(e.g., ethyl acetate).

Wash the organic layer with dilute HCl, followed by water, and then dry over anhydrous

sodium sulfate.

Evaporate the solvent to obtain 4-acetylferulic acid.

Formation of the Acid Chloride:
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Suspend 4-acetylferulic acid in toluene and add thionyl chloride.

Heat the mixture to approximately 80°C and add a catalytic amount of pyridine.

Continue heating until a clear solution is formed.

Remove the toluene by co-evaporation to yield the 4-acetylferuloyl chloride as a solid.

Reduction to the Alcohol:

Dissolve the 4-acetylferuloyl chloride in dry ethyl acetate.

Add sodium borohydride portion-wise to the solution while stirring.

Monitor the reaction by TLC until completion.

Perform a standard aqueous work-up to isolate the 4-acetoxyconiferyl alcohol.

Deprotection to Coniferyl Alcohol:

Dissolve the 4-acetoxyconiferyl alcohol in ethanol.

Add a solution of sodium hydroxide and stir the mixture at room temperature for a few

hours.

Acidify the solution with dilute HCl.

Extract the coniferyl alcohol with ethyl acetate.

Wash the organic layer, dry it, and evaporate the solvent.

The resulting oil can be crystallized from a mixture of ethyl acetate and petroleum ether to

yield pure coniferyl alcohol.[3]

Experimental Protocol: Geranylation of Coniferyl
Alcohol
The final step in the synthesis of O-geranylconiferyl alcohol is the etherification of the

phenolic hydroxyl group of coniferyl alcohol with a geranyl group.
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Materials:

Coniferyl alcohol

Geranyl bromide

Potassium carbonate (K2CO3) or another suitable base

Acetone or Dimethylformamide (DMF) as a solvent

Standard laboratory glassware and equipment

Procedure:

Reaction Setup:

Dissolve coniferyl alcohol in acetone or DMF in a round-bottom flask.

Add an excess of potassium carbonate to the solution.

Stir the mixture at room temperature for a short period to activate the phenoxide.

Geranylation:

Add geranyl bromide dropwise to the reaction mixture.

Heat the mixture to a moderate temperature (e.g., 50-60°C) and stir for several hours until

the reaction is complete (monitor by TLC).

Work-up and Purification:

After the reaction is complete, filter off the potassium carbonate.

Evaporate the solvent under reduced pressure.

Dissolve the residue in an organic solvent like ethyl acetate and wash with water to

remove any remaining inorganic salts.

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.
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Purify the crude product by column chromatography on silica gel using a suitable solvent

system (e.g., a gradient of hexane and ethyl acetate) to obtain pure O-geranylconiferyl
alcohol.

Synthesis of Coniferyl Alcohol

Geranylation

Ferulic Acid Acetylation
(Acetic Anhydride, Pyridine) 4-Acetylferulic Acid Acid Chloride Formation

(Thionyl Chloride, Toluene) 4-Acetylferuloyl Chloride Reduction
(Sodium Borohydride) 4-Acetoxyconiferyl Alcohol Deprotection

(NaOH, Ethanol) Coniferyl Alcohol

Coniferyl Alcohol

Geranylation
(K2CO3, Acetone)

Geranyl Bromide

O-Geranylconiferyl Alcohol

Antioxidant Mechanism

O-geranylconiferyl alcohol
(with phenolic -OH group)

Stabilized O-geranylconiferyl
alcohol radical

 H• donation

Free Radical
(e.g., DPPH•)

Neutralized Radical
(DPPH-H)

 H• acceptance
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Hypothesized Anti-inflammatory Action via NF-κB Pathway

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor 4
(TLR4)

IKK Complex

IκBα

Phosphorylates

NF-κB/IκBα Complex
(Inactive)

NF-κB

Nucleus

Translocation

IκBα degradation

Pro-inflammatory
Gene Transcription

Pro-inflammatory Cytokines
(TNF-α, IL-6, etc.)

Leads to

O-geranylconiferyl alcohol

Inhibits (?)
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Antimicrobial Susceptibility Testing Workflow (MIC Determination)

Start

Prepare Standardized
Microbial Inoculum

Perform Serial Dilutions of
O-geranylconiferyl alcohol

Inoculate Microplate Wells

Incubate at Appropriate
Temperature and Time

Visually Inspect or Read
Absorbance

Determine Minimum Inhibitory
Concentration (MIC)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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